Cas no 2005996-26-7 (5-chloro-4-methylpyridine-3-sulfonamide)

• Product Name: 5-chloro-4-methylpyridine-3-sulfonamide
• CAS No: 2005996-26-7
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 5797672
• PubChem ID: 165859065
• Update Time: 2025-06-09

5-chloro-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-methylpyridine-3-sulfonamide
• 2005996-26-7
• EN300-1452576

• Inchi： 1S/C6H7ClN2O2S/c1-4-5(7)2-9-3-6(4)12(8,10)11/h2-3H,1H3,(H2,8,10,11)
• InChI Key： LAJQXHFTLRNXSC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C)S(N)(=O)=O

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-chloro-4-methylpyridine-3-sulfonamide

Recent Advances in the Study of 5-Chloro-4-methylpyridine-3-sulfonamide (CAS: 2005996-26-7)

5-Chloro-4-methylpyridine-3-sulfonamide (CAS: 2005996-26-7) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of targeting specific enzymes or pathways involved in disease progression.

One of the most notable advancements in the study of 5-chloro-4-methylpyridine-3-sulfonamide is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have synthesized and evaluated a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of 5-chloro-4-methylpyridine-3-sulfonamide exhibited nanomolar affinity for targeted kinases, highlighting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, 5-chloro-4-methylpyridine-3-sulfonamide has also been investigated for its role in modulating other biological targets. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored its interaction with carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. The findings suggested that the sulfonamide moiety of the compound could serve as a critical pharmacophore for binding to the active site of these enzymes, thereby inhibiting their activity. This opens up new avenues for the development of therapeutics targeting carbonic anhydrase-related disorders.

The synthetic routes for 5-chloro-4-methylpyridine-3-sulfonamide have also been refined in recent years. A study published in Organic Process Research & Development detailed an efficient and scalable synthesis method, which improved both yield and purity compared to previous approaches. This advancement is particularly significant for industrial-scale production, as it addresses challenges related to cost-effectiveness and environmental sustainability. The optimized synthetic protocol involves fewer steps and utilizes greener solvents, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking ahead, the potential applications of 5-chloro-4-methylpyridine-3-sulfonamide extend beyond its current uses. Ongoing research is exploring its utility in drug discovery programs aimed at addressing unmet medical needs, such as antimicrobial resistance and rare diseases. Preliminary data from in vitro and in vivo studies are encouraging, but further validation through clinical trials will be essential to fully realize its therapeutic potential. As the field continues to evolve, this compound is poised to remain a focal point of innovation in chemical biology and medicinal chemistry.